Cas no 4399-55-7 (Direct Blue 71)

• Product Name: Direct Blue 71
• CAS No: 4399-55-7
• MF: C₄₀H₂₃N₇Na₄O₁₃S₄
• MW: 1029.86880707741
• MDL: MFCD00003971
• CID: 45008
• PubChem ID: 24852733
• Update Time: 2025-06-12

Direct Blue 71 Chemical and Physical Properties

Names and Identifiers

• Direct Blue 71
• C.I. 34140
• direct blue 71 (C.I. 34140)
• Direct Blue 71, pure
• DirectBlue71,pure50GR
• Blue BRR
• C.I.Directblue71
• DiazolLightBlueR
• Direct Blue GLL
• DurazolBlue2R
• Fast Blue B2RL
• Optisal Blue RL
• SOLAR BLUE G
• Tetrasodium 3-[[4-[[4-[(6-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo]-6-sulphonato-1-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,5-disulphonate
• MA5K8N8952
• C.I. Direct Blue 71
• Tetrasodium 3-((4-((4-((6-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)-6-sulphonato-1-naphthyl)azo)-1-naphthyl)azo)naphthalene-1,5-disulphonate
• Direct Blue 71, tech.
• C40H23N7Na4O13S4
• Direct Blue 71, Dye content 5
• CI DIRECT BLUE 71, TETRASODIUM SALT
• EINECS 278-274-8
• sodium 3-((E)-(4-((E)-(4-((E)-(6-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl)-6-sulfonatonaphthalen-1-yl)diazenyl)naphthalen-1-yl)diazenyl)naphthalene-1,5-disulfonate
• starbld0009568
• 1,5-Naphthalenedisulfonic acid, 3-(2-(4-(2-(4-(2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-6-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:?)
• C.I. DIRECT BLUE 71, TETRASODIUM SALT
• 3-((4-((4-((6-Amino-1-hydroxy-3-sulpho-2-naphthyl)azo)-6-sulpho-1-naphthyl)azo)-1-naphthyl)azo)naphthalene-1,5-disulphonic acid, sodium salt
• EINECS 224-531-4
• EMPA 133
• tetrasodium;3-[[4-[[4-[(6-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl]-6-sulfonatonaphthalen-1-yl]diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1,5-disulfonate
• 1,5-Naphthalenedisulfonic acid, 3-((4-((4-((6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-6-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-, tetrasodium salt
• CI DIRECT BLUE 71
• Direct Blue 71, Dye content 50 %
• UNII-MA5K8N8952
• 3-((4-((4-((1-HYDROXY-3-SODIOSULFO-6-AMINONAPHTHALENE-2-YL)AZO)-6-SODIOSULFO-1-NAPHTHYL)AZO)-1-NAPHTHYL)AZO)NAPHTHALENE-1,5-DISULFONIC ACID DISODIUM SALT
• DB-71
• SUMILIGHT SUPRA BLUE BRR
• 3-((4-((4-((7-Amino-4-hydroxy-2-sulfo-3-naphthalenyl)azo)-6-sulfo-1-naphthalenyl)azo)-1-naphthalenyl)azo)-1,5-naphthalenedisulfonic acid, sodium salt
• DTXSID5044944
• J71.325B
• 4399-55-7
• MFCD00003971
• 3-(4-(4-(1-HYDROXY-3-(SODIOOXYSULFONYL)-6-AMINONAPHTHALENE-2-YLAZO)-6-(SODIOOXYSULFONYL)NAPHTHALENE-1-YLAZO)NAPHTHALENE-1-YLAZO)NAPHTHALENE-1,5-BIS(SULFONIC ACID SODIUM) SALT
• DIRECT FAST BLUE
• TETRASODIUM 3-((4-((4-((6-AMINO-1-HYDROXY-3-SULFONATO-2-NAPHTHYL)DIAZENYL)-6-SULFONATO-1-NAPHTHYL)DIAZENYL)-1-NAPHTHYL)DIAZENYL)-1,5-NAPHTHALENEDISULFONATE
• TETRASODIUM 3-((4-((4-(2-(6-AMINO-1-OXO-3-SULFONATONAPHTHALEN-2-YLIDENE)HYDRAZINYL)-6-SULFONATONAPHTHALEN-1-YL)DIAZENYL)NAPHTHALEN-1-YL)DIAZENYL)NAPHTHALENE-1,5-DISULFONATE
• AKOS024319045
• DIRECTBLUE71
• TETRASODIUM 3-((4-((4-((6-AMINO-1-HYDROXY-3-SULFONATO-2-NAPHTHYL)DIAZENYL)-6-SULFONATO-1-NAPHTHYL)DIAZENYL)-1-NAPHTHYL)DIAZENYL)NAPHTHALENE-1,5-DISULFONATE
• Q27283738
• 1,5-Naphthalenedisulfonic acid, 3-((4-((4-((6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-6-sulfo-1-naphthaleny l)azo)-1-naphthalenyl)azo)-, tetrasodium salt
• N.S.FAST BLUE FR
• 3-((4-((4-((6-AMINO-1-HYDROXY-3-SODIOSULFO-2-NAPHTHALENYL)AZO)-6-SODIOSULFO-1-NAPHTHALENYL)AZO)-1-NAPHTHALENYL)AZO)NAPHTHALENE-1,5-DISULFONIC ACID DISODIUM SALT
• SIRIUS SUPRA BLUE BRR
• 1,5-Naphthalenedisulfonic acid, 3-(2-(4-(2-(4-(2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)-6-sulfo-1-naphthalenyl)diazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:4)
• Direct Blue 71 (Technical Grade)

• MDL： MFCD00003971
• Inchi： 1S/C40H27N7O13S4.4Na/c41-22-8-10-25-21(16-22)17-38(64(58,59)60)39(40(25)48)47-46-35-15-14-34(28-11-9-24(20-30(28)35)61(49,50)51)45-44-33-13-12-32(26-4-1-2-5-27(26)33)43-42-23-18-31-29(37(19-23)63(55,56)57)6-3-7-36(31)62(52,53)54;;;;/h1-20,48H,41H2,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);;;;/q;4*+1/p-4/b43-42+,45-44+,47-46+;;;;
• InChI Key： QTTDXDAWQMDLOF-PSDAWCJYSA-J
• SMILES： S(C1C=C(C=C2C(=CC=CC2=1)S(=O)(=O)[O-])/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=C(C2=CC(=CC=C21)S(=O)(=O)[O-])/N=N/C1C(=C2C=CC(=CC2=CC=1S(=O)(=O)[O-])N)O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1028.98000
• Monoisotopic Mass: 1028.982745
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 6
• Complexity: 2160
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• Topological Polar Surface Area: 383

Experimental Properties

• Color/Form: Black powder
• PSA: 382.73000
• LogP: 13.35420
• Solubility: It is blue in water, slightly soluble in soluble fiber, insoluble in ethanol, and insoluble in other solvents.

Direct Blue 71 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Additional information on Direct Blue 71

Research Briefing on Direct Blue 71 (CAS: 4399-55-7): Recent Advances and Applications in Chemical Biomedicine

Direct Blue 71 (CAS: 4399-55-7) is a synthetic azo dye with significant applications in the chemical biomedicine field. Recent studies have explored its potential in various biomedical applications, including diagnostic staining, drug delivery systems, and as a photosensitizer in photodynamic therapy. This research briefing synthesizes the latest findings on Direct Blue 71, focusing on its chemical properties, mechanisms of action, and emerging applications in biomedicine.

One of the key areas of recent research has been the investigation of Direct Blue 71's interaction with biological macromolecules. Studies have demonstrated its strong binding affinity to proteins and nucleic acids, making it a valuable tool for staining and visualization in histological and cytological studies. Advanced spectroscopic techniques, such as UV-Vis absorption and fluorescence spectroscopy, have been employed to characterize these interactions, providing insights into the dye's molecular behavior in biological systems.

In the realm of drug delivery, Direct Blue 71 has shown promise as a carrier for targeted therapy. Researchers have functionalized nanoparticles with Direct Blue 71 to enhance their specificity and uptake in cancer cells. The dye's ability to bind selectively to certain cellular components has been leveraged to improve the precision of drug delivery, reducing off-target effects and enhancing therapeutic efficacy. Recent in vitro and in vivo studies have reported encouraging results, with improved tumor targeting and reduced systemic toxicity.

Another groundbreaking application of Direct Blue 71 is its use in photodynamic therapy (PDT). The dye's photosensitive properties allow it to generate reactive oxygen species (ROS) upon light irradiation, which can induce apoptosis in cancer cells. Recent studies have optimized the conditions for ROS generation, including light wavelength and intensity, to maximize therapeutic outcomes while minimizing damage to healthy tissues. Clinical trials are currently underway to evaluate the safety and efficacy of Direct Blue 71-based PDT in treating various malignancies.

Despite its potential, challenges remain in the widespread adoption of Direct Blue 71 in biomedical applications. Issues such as solubility, stability, and potential toxicity at high concentrations need to be addressed. Recent research has focused on modifying the dye's chemical structure to improve its pharmacokinetic and pharmacodynamic profiles. For instance, the introduction of hydrophilic groups has enhanced its solubility, while encapsulation in biocompatible polymers has improved its stability and reduced toxicity.

In conclusion, Direct Blue 71 (CAS: 4399-55-7) represents a versatile and promising compound in the field of chemical biomedicine. Its applications in diagnostic staining, drug delivery, and photodynamic therapy highlight its potential to contribute to advancements in medical science. Ongoing research aims to overcome existing limitations and unlock new therapeutic possibilities, positioning Direct Blue 71 as a valuable tool in the fight against disease.